BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Biotite
Geothermometry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BLACK MICA (biotite)

Cat. No.: B1168459

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for calculating formation temperatures of
metamorphic rocks using biotite geothermometry. Two primary methods are covered: Garnet-
Biotite Geothermometry and Titanium-in-Biotite Geothermometry. The choice of method
depends on the mineral assemblage of the rock sample.

Introduction to Biotite Geothermometry

Biotite is a common rock-forming mineral that is stable over a wide range of temperatures and
pressures. Its chemical composition can be used to infer the conditions of its formation, making
it a valuable tool in geological and materials science research. Geothermometry is a
guantitative method used to determine the peak temperature at which a metamorphic rock has
formed[1]. This is achieved by analyzing the distribution of certain elements between coexisting
minerals that are in chemical equilibrium.

Garnet-Biotite Geothermometry

The Garnet-Biotite geothermometer is a widely used method for estimating the formation
temperature of medium-grade metamorphic rocks where both garnet and biotite are present[1]
[2]. This method is based on the temperature-dependent exchange of iron (Fe) and magnesium
(Mg) between garnet and biotite.

Principle
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The Fe-Mg exchange reaction between garnet and biotite can be represented as:

FesAlzSizO12(in garnet) + KMgs(AlSizO10)(OH)2(in biotite) & MgsAl2SisO12(in garnet) +
KFes(AlSizO10)(OH)2(in biotite)

The distribution of Fe and Mg between these two minerals is sensitive to temperature. At higher
temperatures, the distribution becomes more random, while at lower temperatures, Fe and Mg
prefer specific crystallographic sites in garnet and biotite. By measuring the Fe and Mg content
in coexisting garnet and biotite, a distribution coefficient (Ko) can be calculated, which is then
used to estimate the temperature of equilibration.

Calculation Method

The most widely cited calibration for the Garnet-Biotite geothermometer is that of Ferry and
Spear (1978). The temperature is calculated using the following equations:

Distribution Coefficient (Ko):

Ko = (Xm@ / Xpe)92met [ (Xmg / Xpe)Piotite

Where:

e Xmg = mole fraction of Mg = Mg / (Mg + Fe)

e Xpe = mole fraction of Fe = Fe / (Mg + Fe)
Temperature Calculation (Ferry and Spear, 1978):
T(K) = (12454 + 0.057 * P) / (4.662 + 3 * R * In(Ko))

Where:

T(K) is the temperature in Kelvin

P is the pressure in bars

R is the gas constant (8.314 J/K-mol)

In(Ko) is the natural logarithm of the distribution coefficient
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Data Presentation
Parameter Symbol Formula Source of Data
Mole Fraction of Mg in Electron Microprobe
(Xmg)e Mg /(Mg + Fe) :
Garnet Analysis
Mole Fraction of Fe in Electron Microprobe
(Xpe)st Fe /(Mg + Fe) ]
Garnet Analysis
Mole Fraction of Mg in Electron Microprobe
- (Xm@)"* Mg/ (Mg + Fe) :
Biotite Analysis
Mole Fraction of Fe in Electron Microprobe
o (Xpe)Pt Fe / (Mg + Fe) _
Biotite Analysis
Xm@)9t / (Xpe)9t] /
Distribution Coefficient Ko [(Xemg)>"/ (Xpe)?' Calculated
[(Xm@)P* / (Xpe)™]
b 5 Estimated from
ressure
mineral assemblages
See formula in section
Temperature T Calculated

2.2

Titanium-in-Biotite Geothermometry

The Titanium-in-Biotite geothermometer is applicable to graphitic, peraluminous metapelites
that contain ilmenite or rutile[3][4]. The incorporation of titanium (Ti) into the crystal structure of
biotite is primarily a function of temperature.

Principle

The amount of Ti that can be incorporated into the biotite crystal lattice increases with
temperature. This substitution is also influenced by the Mg/(Mg+Fe) ratio of the biotite.
Therefore, by measuring the Ti content and the Mg and Fe concentrations in biotite from a
suitable rock type, the formation temperature can be estimated.

Calculation Method
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The empirical calibration by Henry et al. (2005) is commonly used for this geothermometer. The
temperature is calculated using the following formula:

T(°C) = {[In(Ti) - a - c¢(XmQ)?3] / b}°.333

Where:

o T(°C) is the temperature in degrees Celsius

 Tiis the number of titanium atoms per formula unit (apfu), normalized to 22 oxygen atoms
e Xmg is the mole fraction of Mg = Mg / (Mg + Fe)

e a=-2.3594

e b=4.6482x10"°

e C=-1.7283

This calibration is valid for temperatures between 480 and 800 °C.[5][6][7]

Data Presentation

Parameter Symbol Formula Source of Data
Titanium atoms per T Electron Microprobe
| -
formula unit Analysis
Mole Fraction of Mg in Electron Microprobe
o Xmg Mg/ (Mg + Fe) )
Biotite Analysis
See formula in section
Temperature T - Calculated

Experimental Protocols

The accuracy of biotite geothermometry relies on high-quality mineral composition data, which
is typically obtained through Electron Probe Microanalysis (EPMA).
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Sample Preparation for EPMA

e Thin Section Preparation: A rock sample is cut to a standard size and mounted on a glass
slide using epoxy. The sample is then ground down to a standard thickness of 30
micrometers. For EPMA, the thin section must be highly polished and should not have a
cover slip.[2][8]

e Polishing: The surface of the thin section must be polished to an optically flat, mirror-like
finish. This is crucial for accurate quantitative analysis as surface imperfections can interfere
with the electron beam.[2][9] A series of progressively finer abrasive powders are used to
achieve the desired polish.

o Carbon Coating: Because most silicate minerals are not electrically conductive, the polished
thin section is coated with a thin, uniform layer of carbon.[2][3] This conductive layer
prevents the buildup of electrical charge on the sample surface during electron
bombardment.

Electron Probe Microanalysis (EPMA)

e Instrument Setup: The EPMA is calibrated using standards of known composition for the
elements of interest (e.g., Si, Al, Fe, Mg, K, Ti). Analytical conditions such as accelerating
voltage and beam current are selected.[2]

o Sample Imaging: The sample is placed in the EPMA chamber under high vacuum. Back-
scattered electron (BSE) imaging is used to identify the minerals of interest (garnet and
biotite) and to select suitable locations for analysis.[2] Care should be taken to analyze
mineral grains that are in direct contact and appear to be in textural equilibrium.

o Data Acquisition: Quantitative elemental analyses are performed on selected spots on the
garnet and biotite grains. For the Garnet-Biotite method, multiple analyses on the rims of
touching garnet and biotite grains are recommended. For the Ti-in-Biotite method, analyses
should be performed on biotite grains adjacent to ilmenite or rutile.

o Data Recalculation: The raw EPMA data, which are typically in weight percent of oxides,
need to be recalculated into atomic proportions to determine the mineral formula. This
involves converting weight percent to atomic percent and normalizing to a specific number of
oxygen atoms (e.g., 22 for biotite).[10][11]
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Caption: Fe-Mg exchange reaction in Garnet-Biotite geothermometry.
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Caption: Titanium substitution in biotite as a function of temperature.

Experimental and Calculation Workflow
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Caption: General workflow for biotite geothermometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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